Protease Inhibitor Cocktail I
Description
Blend of protease inhibitors optimized for mammalian cells. Contains the following inhibitors: AEBSF HCl (100 mM), Aprotinin (80 μM), Bestatin (5 mM), E-64 (1.5 mM), Leupeptin (2 mM) and Pepstatin (1 mM). Cocktail is provided as 1 ml of 100X concentrate in DMSO.
Scientific Research Applications
Impact on Oral Microorganism Studies
Protease inhibitor cocktails, including Protease Inhibitor Cocktail I, are commonly used in clinical samples for proteomic studies. Their addition does not impact the growth of oral microbiota or compromise the ability to characterize its composition, making them suitable for studies involving oral microorganisms (Liu et al., 2010).
Influence on Protein Isoform Profiles
Protease inhibitors can significantly impact the isoform profile of selected plasma proteins in serum or plasma samples. This effect, particularly on apolipoprotein A1 (apo A1), highlights the need for careful consideration of protease inhibitor use in proteomics and related studies (Schuchard et al., 2005).
Role in HIV Research
Protease inhibitors, including Protease Inhibitor Cocktail I, have been a cornerstone in HIV research, particularly in the development of antiretroviral therapies and understanding the resistance mechanisms of HIV-1 variants (Buckheit, 2001).
Effectiveness in Preserving Protein Integrity
Protease Inhibitor Cocktails, when added to tissue lysates, have been shown to effectively preserve the integrity of proteins, making them invaluable in proteomic analyses and tissue studies (Hoegler et al., 2013).
Influence on Viral Vector Yields
In studies involving viral vectors, the addition of Protease Inhibitor Cocktails can unexpectedly influence the yield. This has implications for gene therapy research, where optimizing viral vector yields is crucial (Wechuck et al., 2000).
Stabilization of Blood Specimen
Protease inhibitor cocktails, including Protease Inhibitor Cocktail I, stabilize specific hormones like parathyroid hormone in blood specimens, thereby preserving their integrity for accurate assay results (Kim et al., 2009).
Impact on Enzyme Activities
The inclusion of Protease Inhibitor Cocktails in tissue lysates can affect enzyme activities, such as acetyl-cholinesterase, which must be considered in biochemical and enzymatic studies (Hoegler et al., 2015).
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